2,3-Dichloropropyl decanoate

• CAS No.: 88606-76-2
• Molecular Formula: C13H24Cl2O2
• Molecular Weight: 283.2 g/mol
• IUPAC Name: 2,3-dichloropropyl decanoate
• InChI: InChI=1S/C13H24Cl2O2/c1-2-3-4-5-6-7-8-9-13(16)17-11-12(15)10-14/h12H,2-11H2,1H3
• InChI Key: KCEHDHNCSNRRCL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(=O)OCC(CCl)Cl

Description

2,3-Dichloropropyl decanoate (CAS: 109350-13-2) is a chlorinated ester derivative of decanoic acid, characterized by a propyl backbone substituted with two chlorine atoms at the 2- and 3-positions. Synonyms include ACMC-20lby2 and AC1LB0D3, with an InChIKey of KCEHDHNCSNRRCL-UHFFFAOYSA-N .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dichloropropyl decanoate typically involves the esterification of 2,3-dichloropropanol with decanoic acid. The reaction is usually catalyzed by an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired ester .

Industrial Production Methods: In industrial settings, the production of 2,3-Dichloropropyl decanoate may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the production process .

Chemical Reactions Analysis

Types of Reactions: 2,3-Dichloropropyl decanoate can undergo various chemical reactions, including:

Hydrolysis: The ester bond can be hydrolyzed in the presence of water and an acid or base catalyst to yield 2,3-dichloropropanol and decanoic acid.

Substitution Reactions: The chlorine atoms in the compound can be substituted with other nucleophiles, such as hydroxide ions or amines, leading to the formation of different derivatives.

Common Reagents and Conditions:

Hydrolysis: Acidic or basic conditions with water.

Substitution: Nucleophiles such as hydroxide ions or am

Comparison with Similar Compounds

2,3-Dihydroxypropyl Decanoate

• CAS : 197M6VFC1W (UNII)
• Functional Groups : Two hydroxyl (-OH) groups on the propyl chain.
• Properties : Higher hydrophilicity due to hydroxyl groups, making it suitable for cosmetics and pharmaceuticals .
• Applications : Used in emollients, drug delivery systems, and food-grade emulsifiers .

Tri-(2,3-Dichloropropyl) Phosphate (TDCPP)

• CAS : 78-43-3 / 13674-87-8
• Functional Groups : Three 2,3-dichloropropyl groups attached to a phosphate core.
• Properties : Flame-retardant properties due to chlorine content and phosphate backbone; molecular weight 428 g/mol .
• Applications : Widely used in plastics, textiles, and furniture as a flame retardant .

2-Hydroxy-3-(Octanoyloxy)propyl Decanoate

• Functional Groups: Hydroxyl and octanoyloxy substituents on the propyl chain.
• Properties : Intermediate hydrophilicity; likely used as a surfactant or emulsifier in industrial formulations .

Physicochemical and Industrial Comparisons

Compound	CAS Number	Molecular Formula	Key Functional Groups	Applications
2,3-Dichloropropyl Decanoate	109350-13-2	C₁₃H₂₄Cl₂O₂	Dichlorinated propyl	Limited data; inferred use in coatings or plasticizers
2,3-Dihydroxypropyl Decanoate	197M6VFC1W	C₁₃H₂₆O₄	Dihydroxy propyl	Cosmetics, pharmaceuticals
TDCPP	78-43-3	C₉H₁₅Cl₆O₄P	Phosphate with Cl-substituents	Flame retardants
2-Hydroxy-3-(octanoyloxy)propyl Decanoate	N/A	C₂₁H₄₀O₅	Hydroxy, octanoyloxy	Industrial surfactants

Key Observations :

• However, this may also elevate environmental persistence or toxicity risks, as seen in TDCPP’s regulatory scrutiny .
• Central Functional Group: Phosphate esters (e.g., TDCPP) exhibit flame-retardant behavior, while carboxylic esters (e.g., 2,3-Dichloropropyl decanoate) are more likely to act as plasticizers or stabilizers .

Toxicity and Regulatory Considerations

• 2,3-Dichloropropyl Decanoate: No direct toxicity data are available in the provided evidence. However, structurally similar chlorinated compounds (e.g., 2,3-dichloropropene) are associated with respiratory and dermal hazards .
• TDCPP: Classified as a carcinogen and restricted under REACH due to bioaccumulation risks .
• 2,3-Dihydroxypropyl Decanoate: Generally recognized as safe (GRAS) for food and pharmaceutical use, reflecting its lower reactivity .